Cas no 78053-02-8 ((2S,3S,4R,5R,6S)-2-(hydroxymethyl)-6-{[(4aR,7aS)-7-(hydroxymethyl)-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-1-yl]oxy}-2-{[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl]oxy}tetrahydro-2H-pyran-3,4,5-triol (non-preferred name))

• Product Name: (2S,3S,4R,5R,6S)-2-(hydroxymethyl)-6-{[(4aR,7aS)-7-(hydroxymethyl)-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-1-yl]oxy}-2-{[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl]oxy}tetrahydro-2H-pyran-3,4,5-triol (non-preferred name)
• CAS No: 78053-02-8
• MF: C₂₁H₃₂O₁₃
• MW: 492.470988273621
• CID: 1790477
• PubChem ID: 157148
• Update Time: 2025-04-21

(2S,3S,4R,5R,6S)-2-(hydroxymethyl)-6-{[(4aR,7aS)-7-(hydroxymethyl)-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-1-yl]oxy}-2-{[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl]oxy}tetrahydro-2H-pyran-3,4,5-triol (non-preferred name) Chemical and Physical Properties

Names and Identifiers

• (2S,3S,4R,5R,6S)-2-(hydroxymethyl)-6-{[(4aR,7aS)-7-(hydroxymethyl)-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-1-yl]oxy}-2-{[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl]oxy}tetrahydro-2H-pyran-3,4,5-triol (non-preferred name)
• (2S,3S,4R,5R,6S)-2-(hydroxymethyl)-6-{[(4aR,7aS)-7-(hydroxymethyl)-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-1-yl]oxy}-2-{[(2S,3
• (2S,3S,4R,5R,6S)-2-(hydroxymethyl)-6-{[(4aR,7aS)-7-(hydroxymethyl)-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-1-yl]oxy}-2-{[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl]oxy}tetrahydr
• (2S,3S,4R,5R,6S)-6-[[(4aR,7aS)-7-(hydroxymethyl)-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-1-yl]oxy]-2-(hydroxymethyl)-2-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxane-3,4,5-triol
• 6-O-alpha-L-Rhamnopyranosylaucubin
• SINUATOL
• 78053-02-8
• beta-D-Glucopyranoside, 5-((6-deoxy-alpha-L-mannopyranosyl)oxy)-1,4a,5,7a-tetrahydro-7-(hydroxymethyl)cyclopenta(c)pyran-1-yl, (1S,4aR,5S,7aS)-

• Inchi： 1S/C21H32O13/c1-7-13(24)15(26)17(28)20(31-7)32-10-4-8(5-22)12-9(10)2-3-30-19(12)34-21-18(29)16(27)14(25)11(6-23)33-21/h2-4,7,9-29H,5-6H2,1H3
• InChI Key： GKYZLSXVWCJFOK-UHFFFAOYSA-N
• SMILES： CC1C(O)C(O)C(O)C(OC2C3C=COC(C3C(CO)=C2)OC2C(O)C(O)C(O)C(CO)O2)O1

Computed Properties

• Exact Mass: 492.18429107g/mol
• Monoisotopic Mass: 492.18429107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.795
• Topological Polar Surface Area: 208Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides